Cas no 1807233-88-0 (Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate
• CAS No: 1807233-88-0
• MF: C₁₁H₇F₃INO₃
• MW: 385.077865839005
• CID: 4957314
• Update Time: 2025-06-08

Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F3INO3/c1-2-18-10(17)7-4-8(15)9(3-6(7)5-16)19-11(12,13)14/h3-4H,2H2,1H3
• InChI Key： UQUGDFCCDVCXDV-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OCC)=C(C#N)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate

Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate (CAS No. 1807233-88-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate, identified by its unique Chemical Abstracts Service number CAS No. 1807233-88-0, represents a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The presence of multiple functional groups, including a cyano group, an iodo substituent, and a trifluoromethoxy moiety, makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The structural composition of Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate imparts distinct chemical properties that facilitate its use in various synthetic pathways. The cyano group, for instance, serves as a versatile handle for further functionalization through reduction or nucleophilic addition reactions. Meanwhile, the iodo substituent on the aromatic ring provides a reactive site for cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures. The trifluoromethoxy group, on the other hand, enhances the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for pharmaceutical applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinases and proteases have emerged as key therapeutic targets due to their central role in cellular signaling and homeostasis. The compound Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate has been utilized as a precursor in the synthesis of kinase inhibitors. For instance, researchers have leveraged its reactive iodo and cyano groups to develop novel inhibitors of Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer. These inhibitors often exhibit high selectivity and potent activity, making them promising candidates for clinical development.

The trifluoromethoxy group in Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate also plays a crucial role in modulating the pharmacokinetic properties of drug candidates. Fluoro-substituted compounds are known to exhibit improved pharmacological profiles, including enhanced binding affinity and prolonged half-life. This has led to the incorporation of trifluoromethoxy groups into numerous drug molecules that have reached the market. The ability to introduce this moiety efficiently via synthetic routes involving Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate underscores its importance as a synthetic intermediate.

Advances in computational chemistry have further highlighted the utility of Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate in drug discovery. Molecular modeling studies have demonstrated that modifications around this core structure can lead to compounds with tailored biological activities. For example, virtual screening campaigns have identified derivatives of this compound that exhibit inhibitory effects against tumor necrosis factor-alpha (TNF-alpha) receptors, which are involved in autoimmune diseases. Such findings underscore the potential of this intermediate in generating novel therapeutics with specific biological functions.

The synthesis of Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate itself is an intriguing process that showcases modern synthetic methodologies. One common approach involves the functionalization of commercially available benzoic acid derivatives through a series of reactions including halogenation, cyanation, and trifluoromethylation. These steps highlight the compound's versatility as a scaffold for introducing diverse functional groups into aromatic systems. The efficiency and scalability of these synthetic routes make Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate an attractive choice for industrial applications.

In conclusion, Ethyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate (CAS No. 1807233-88-0) is a pivotal intermediate in pharmaceutical synthesis, offering unique structural features that enable its use in diverse synthetic pathways. Its role in developing kinase inhibitors and other biologically active molecules underscores its significance in modern drug discovery. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will remain indispensable tools for medicinal chemists striving to develop innovative treatments for human diseases.